Cas no 1555476-08-8 (2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide
• CAS No: 1555476-08-8
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5577719
• Update Time: 2025-05-20

2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanimidamide, 3,5-diethyl-
• 2-(3,5-diethyl-1h-pyrazol-1-yl)acetimidamide
• 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C9H16N4/c1-3-7-5-8(4-2)13(12-7)6-9(10)11/h5H,3-4,6H2,1-2H3,(H3,10,11)
• InChI Key： WKSYHCHBXWTFBE-UHFFFAOYSA-N
• SMILES： N1(CC(N)=N)C(CC)=CC(CC)=N1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 304.7±44.0 °C(Predicted)
• pka: 10.89±0.40(Predicted)

Additional information on 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide

Exploring the Chemical and Biological Properties of 2-(3,5-Diethyl-1H-Pyrazol-1-yl)Acetimidamide (CAS No. 1555476-08-8)

The compound 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide (CAS No. 1555476-08-8) is a fascinating molecule with significant potential in various chemical and biological applications. This compound belongs to the class of acetimidamides, which are known for their versatile reactivity and ability to participate in a wide range of organic reactions. The pyrazole ring in its structure is a key feature, contributing to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of acetimidamides in medicinal chemistry, particularly as intermediates in the synthesis of bioactive compounds. The 3,5-diethyl substitution pattern on the pyrazole ring not only enhances the molecule's stability but also introduces steric effects that can influence its interaction with biological targets. This makes 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under mild conditions. For instance, it has been shown to participate in nucleophilic substitution reactions, making it a valuable building block in organic synthesis. The pyrazole ring's reactivity is further modulated by the electron-donating ethyl groups at positions 3 and 5, which can influence both the regioselectivity and the reaction kinetics.

From a biological standpoint, 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways. Preliminary in vitro studies suggest that it may exhibit selective activity against specific protein targets, which could be exploited for therapeutic purposes. However, further research is needed to fully understand its pharmacokinetic properties and toxicity profile.

The synthesis of this compound involves a multi-step process that highlights its versatility as a chemical entity. Starting from readily available starting materials, the synthesis pathway incorporates key steps such as alkylation and cyclization to construct the pyrazole ring. The introduction of the ethyl groups at positions 3 and 5 is achieved through straightforward alkylation reactions, ensuring high yields and good purity.

In terms of physical properties, 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide exhibits a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been tested, revealing that it remains intact under acidic or basic conditions unless exposed to extreme temperatures or prolonged reaction times.

Looking ahead, the development of novel derivatives based on this compound holds great promise for expanding its applications in both academic research and industrial settings. By modifying the substituents on the pyrazole ring or altering the acetimidamide group, chemists can tailor its properties to suit specific requirements. For example, introducing electron-withdrawing groups could enhance its reactivity towards nucleophiles or electrophiles.

In conclusion, 2-(3,5-diethyl-1H-pyrazol-1-yl)acetimidamide (CAS No. 1555476-08-) is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an attractive target for further investigation, particularly in the context of drug discovery and development.